Cas no 20344-69-8 (2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-)

2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]- Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-
• 5-[(3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 5-[(3,5-dimethoxyphenyl)methyl]-
• CHEMBL287241
• A4515
• SCHEMBL10488885
• 20344-69-8
• BDBM50405965
• DTXSID80174253
• HQXBYBOVCDPXCB-UHFFFAOYSA-N
• 2,4-Diamino-5-(3,5-dimethoxybenzyl)pyrimidine
• 2,4-Pyrimidinediamine, 5-((3,5-dimethoxyphenyl)methyl)-
• 5-((3,5-Dimethoxyphenyl)methyl)-2,4-pyrimidinediamine
• +Expand

• InChIKey： HQXBYBOVCDPXCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N4O2/c1-18-10-4-8(5-11(6-10)19-2)3-9-7-16-13(15)17-12(9)14/h4-7H,3H2,1-2H3,(H4,14,15,16,17)
• SMILES： COC1C=C(OC)C=C(CC2=CN=C(N)N=C2N)C=1

Computed Properties

• Exact Mass: 260.12748
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 260.127
• Heavy Atom Count: 19
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.28
• Refractive Index: 1.626
• Boiling Point: 526.9°Cat760mmHg
• Flash Point: 272.4°C
• Density: 1.252